Cas no 115-02-6 (Azaserine)

Azaserine Properties

Names and Identifiers

• L-Serine,O-(2-diazoacetyl)-
• AZASERINE
• (E)-1-[(2S)-2-amino-2-carboxyethoxy]-2-diazonioethenolate
• Azaserin
• CI-337
• CL 337
• CN-15757
• O-Diazoacetyl-DL-serin
• O-diazoacetyl-DL-serine
• O-Diazoacetyl-L-serine
• P-165
• RCRA waste number U015
• Serine diazo acetate ester
• azs
• ci337
• cn15757
• nsc-742
• cl337
• cn-15,757
• Azaserine
• AZASERINE [HSDB]
• CL-337
• CHEMBL1095699
• NCGC00021876-03
• O-(diazoacetyl)-L-serine
• 115-02-6
• CHEMBL442607
• Azaserine (USAN/INN)
• DTXCID70118
• L-serine, O-(diazoacetyl)-
• Q4832281
• (S)-2-amino-3-(2-diazoacetoxy)propanoic acid
• CAS-115-02-6
• EINECS 204-061-6
• L-Serine, diazoacetate (ester)
• DTXSID9020118
• UNII-87299V3Q9W
• HSDB 5093
• Azaserina [INN-Spanish]
• L-serine diazoacetate
• NCIMech_000844
• L-beta-(diazoacetoxy)alanine
• Diazoacetate (ester) L-serine
• L-serine diazoacetate ester
• NCGC00256571-01
• L-Serine, O-(2-diazoacetyl)-
• CN 15757
• Serine, diazoacetate (ester), L-
• 87299V3Q9W
• CHEBI:74846
• Azaserine [USAN:INN]
• SCHEMBL8861
• AZASERINE [USAN]
• MLS000028392
• AI3-25016
• Opera_ID_431
• Azaserina
• Azaserinum [INN-Latin]
• L-beta-(Diazoacetoxy)alanin
• Azaserinum
• L-azaserine
• AZASERINE [INN]
• NCGC00021876-04
• AZASERINE [IARC]
• Acetic acid, diazo-, ester with serine
• (2S)-2-amino-3-(2-diazoacetyl)oxy-propanoic acid
• SMR000058638
• J-003178
• CI-337;O-Diazoacetyl-L-serine;P-165
• D03032
• HMS2232J04
• NCGC00018164-02
• ASASERINE
• Tox21_302892
• C19194
• NSC742
• HY-B0919
• RCRA waste no. U015
• (2S)-2-amino-3-(2-diazoacetyl)oxypropanoic acid
• NSC 742
• CCRIS 61
• AS-80005
• Tox21_110833
• AZASERINE [MI]
• MFCD00036802
• Tox21_110833_1
• CN-15,757
• GLXC-20291
• DB-229831
• AZS
• NSC-742
• MZZGOOYMKKIOOX-VKHMYHEASA-N
• azaserine
• p-165
• ci-337
• azaserin
• +Expand

• InChIKey： MZZGOOYMKKIOOX-VKHMYHEASA-N
• Inchi： InChI=1S/C5H7N3O4/c6-3(5(10)11)2-12-4(9)1-8-7/h1,3H,2,6H2,(H,10,11)/t3-/m0/s1
• SMILES： N[C@@H](COC(C=[N+]=[N-])=O)C(O)=O

Computed Properties

• Exact Mass: 173.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 173.044
• Heavy Atom Count: 12
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• LogP: -0.97654
• PSA: 127.01000
• Merck: 13,902
• Refractive Index: 1.6190 (estimate)
• Boiling Point: 303.75°C (rough estimate)
• Melting Point: 146-162° (dec)
• Flash Point: °C
• Solubility: H2O: 50 mg/mL, clear, yellow
• Color/Form: The maximum absorption wavelength is 250.5nm (pH7, e1%/1cm 1140) 252nm (0.1mol/l NaOH, e1%/1cm 1230)
• Solubility: It is very soluble in water, soluble in aqueous ethanol, slightly soluble in methanol, absolute ethanol and acetone. The aqueous solution is most stable at pH8, and the stability decreases rapidly when the pH is higher or lower than 8. The neutral solution can be heated at 100 ℃ for 5 minutes. It is incompatible with acid
• pka: 8.55(at 25℃)
• Specific Rotation: D27.5 -0.5° (c = 8.46% in H2O at pH 5.18)
• Density: 1.5830 (rough estimate)

Azaserine Security Information

• RTECS：VT9625000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： 53-36/37/39-45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R25
• Hazard Level：6.1(b)
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3462 6.1/PG 3
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 25-40
• Toxicity：LD50 in mice, rats (mg/kg/day): 150, 170 orally (Sternberg, Philips)
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：10

Azaserine Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%